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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for measuring the magnetic entropy change in the
intermetallic compound Gadolinium Nickel Three (GdNis). The magnetocaloric effect (MCE),
the intrinsic property of a magnetic material to change temperature upon the application or
removal of a magnetic field, is quantified by the magnetic entropy change (-ASm).
Understanding this property is crucial for the development of magnetic refrigeration
technologies, which offer an energy-efficient and environmentally friendly alternative to
conventional gas-compression refrigeration.

Theoretical Background

The magnetic entropy change (-ASm) in a material upon a magnetic field change from Hi to Hz
is fundamentally derived from Maxwell's thermodynamic relations. It can be calculated
indirectly from isothermal magnetization measurements or from heat capacity data under
different magnetic fields.

From Isothermal Magnetization:

The most common indirect method involves measuring a series of isothermal magnetization
curves (M vs. H) at different constant temperatures (T) around the material's magnetic ordering
temperature (Curie temperature, T¢). The magnetic entropy change is then calculated using the
following integral form of Maxwell's relation:
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ASm(T, AH) = J[H2 to Ha] (OM(T,H)/dT)n dH

Where:

ASm is the magnetic entropy change.

M is the magnetization.

T is the absolute temperature.

H is the applied magnetic field.
From Heat Capacity Measurements:

Alternatively, -ASm can be determined from the heat capacity (Cp) of the material measured as
a function of temperature under different constant magnetic fields (H). The total entropy S(T,H)
is calculated by integrating Co(T,H)/T with respect to temperature. The magnetic entropy
change is then the difference in the total entropy between the measurements at different
magnetic fields.

Experimental Protocols

Precise and repeatable measurements are critical for accurately determining the
magnetocaloric properties of GdNis. Below are detailed protocols for the indirect measurement
of magnetic entropy change from magnetization data.

Sample Preparation

o Synthesis: Prepare polycrystalline GdNis samples by arc-melting stoichiometric amounts of
high-purity Gd and Ni (typically >99.9%) in an inert argon atmosphere. To ensure
homogeneity, the ingot should be flipped and re-melted several times.

e Annealing: Homogenize the as-cast ingot by annealing it in a sealed quartz tube under
vacuum at an appropriate temperature (e.g., 800-900 °C) for an extended period (e.g., one
week).

o Characterization: Verify the crystal structure and phase purity of the annealed sample using
X-ray diffraction (XRD).
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o Sample Shaping: Cut a small, regularly shaped piece of the sample (e.g., a small cuboid or
sphere) for magnetic measurements to allow for accurate demagnetization factor correction.

Isothermal Magnetization Measurement Protocol

This protocol outlines the steps for collecting the necessary M-H-T data using a Vibrating
Sample Magnetometer (VSM) or a SQUID magnetometer.

o Sample Mounting: Securely mount the GdNis sample in the magnetometer's sample holder,
ensuring good thermal contact.

o Temperature Stabilization: Cool the sample to a temperature well below its expected Curie
temperature. The Curie temperature for the related compound GdNi is approximately 70
K[1].

o Data Acquisition Loop (Isothermal Sweeps): a. Set the target temperature and allow the
system to stabilize, ensuring temperature stability within £0.01 K. b. Perform an isothermal
magnetization measurement by sweeping the magnetic field from zero up to the maximum
desired field (e.g., 5 T) and then back to zero. Record the magnetization (M) as a function of
the applied magnetic field (H). c. Increase the temperature by a small, constant increment
(e.q., 2 K) and repeat step 3b. d. Continue this process through the magnetic transition
region and to a temperature well above the Curie temperature. A sufficient number of
isotherms (e.g., 20-30) should be measured to ensure accurate calculation of the
temperature derivative (0M/0T)[2].

Data Analysis Protocol

o Data Processing: From the collected M(H,T) data, for each temperature, create a data set of
M vs. T at constant H values.

o Numerical Differentiation: At each constant magnetic field, numerically calculate the
derivative (0M/dT)n as a function of temperature.

e Numerical Integration: Using the calculated derivatives, numerically integrate (dM/0T)n with
respect to the magnetic field from Hai (typically O T) to Hz (the maximum applied field) at each
temperature to obtain ASw(T, AH).
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» Plotting: Plot the calculated -ASm as a function of temperature for different magnetic field
changes (e.g., AH=1T,2T,3T,4T,5T). The peak of this curve will indicate the maximum
magnetic entropy change and the temperature at which it occurs, which is typically near the
Curie temperature.

Data Presentation

While specific experimental data for the magnetic entropy change of GdNis is not readily
available in the searched literature, the following table provides a template for summarizing the
key magnetocaloric parameters once the measurements are performed. For illustrative
purposes, hypothetical values are included.

Maximum Magnetic

- Refrigerant
Magnetic Field Peak Temperature Entropy Change (-

Capacity (RC) (J
Change (AH) (Tek) (K) ASm™MaX) (J kg—*
i kg™)
K™)

0-1T 70 15 30

0-2T 71 2.8 65

0-3T 72 3.9 105

0-5T 74 55 200

Note: The values in this table are hypothetical and should be replaced with experimental data
for GdNis.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental and data analysis process
for determining the magnetic entropy change from isothermal magnetization measurements.
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Experimental Procedure

Sample Preparation
(Synthesis, Annealing, Characterization)

:

Mount Sample in Magnetometer

:

Set and Stabilize Temperature (T)
i A

Measure Isothermal M vs. H

l Yes

Increment Temperature (T + AT)

T<T_final?

Process M(H,T) Data

Data Analysis

Calculate (0M/0T)H

:

Calculate ASM = [(0M/0T)H dH

:

Plot -ASM vs. T

Summarize Data in Table

Click to download full resolution via product page

Caption: Workflow for determining magnetic entropy change.
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Concluding Remarks

This application note provides a comprehensive framework for the experimental determination
of the magnetic entropy change in GdNis. Adherence to these protocols will enable researchers
to obtain reliable and reproducible data on the magnetocaloric properties of this material, which
is essential for evaluating its potential in magnetic refrigeration applications. The provided
workflow and data presentation structure offer a standardized approach for reporting findings in
this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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